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Compound of Interest

Compound Name: N-Desmethyl Imatinib-d8

Cat. No.: B562160 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Desmethyl Imatinib-d8 is the deuterated form of N-Desmethyl Imatinib, a major active

metabolite of Imatinib. Imatinib is a tyrosine kinase inhibitor used in the treatment of various

cancers. The deuterated analog serves as an essential internal standard for quantitative

bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), ensuring

accuracy and precision in determining the concentration of N-Desmethyl Imatinib in biological

matrices. This document provides a detailed protocol for the preparation of a stock solution of

N-Desmethyl Imatinib-d8.

Physicochemical and Solubility Data
A summary of the key quantitative data for N-Desmethyl Imatinib-d8 is presented in the table

below for easy reference.
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Property Value Citations

Molecular Formula C₂₈H₂₁D₈N₇O [1][2][3]

Molecular Weight 487.63 g/mol [1][2][4]

CAS Number 1185103-28-9 [1][3][5]

Appearance Solid, Light yellow to yellow [1]

Purity ≥95% (HPLC) [6]

Solubility in DMSO

100 mg/mL (205.07 mM);

requires sonication. It is

important to use newly opened

DMSO as it is hygroscopic,

which can affect solubility.

[1][7]

Solubility in Ethanol Approximately 0.2 mg/mL [8]

Solubility in DMF Approximately 16 mg/mL [8]

Experimental Protocol
This protocol outlines the procedure for preparing a 1 mg/mL stock solution of N-Desmethyl
Imatinib-d8 in Dimethyl Sulfoxide (DMSO).

Materials and Equipment:

N-Desmethyl Imatinib-d8 powder

Anhydrous Dimethyl Sulfoxide (DMSO), reagent grade or higher

Analytical balance

Calibrated pipettes

Amber glass vial with a PTFE-lined cap

Vortex mixer
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Sonicator (water bath)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions:

Handle N-Desmethyl Imatinib-d8 in a well-ventilated area or a chemical fume hood.[9]

Wear appropriate PPE, including safety glasses, a lab coat, and gloves.[9]

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling

the compound.[9][10]

Avoid inhalation of dust and contact with skin and eyes.[9]

Procedure:

Equilibration: Allow the vial containing the N-Desmethyl Imatinib-d8 powder to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of N-Desmethyl Imatinib-d8 powder using

an analytical balance. For example, to prepare 1 mL of a 1 mg/mL stock solution, weigh 1 mg

of the powder.

Dissolution:

Transfer the weighed powder into a clean, dry amber glass vial.

Add the calculated volume of DMSO to the vial. For a 1 mg/mL solution, add 1 mL of

DMSO.

Tightly cap the vial.

Mixing and Sonication:

Vortex the vial for 1-2 minutes to facilitate dissolution.
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If the solid does not fully dissolve, place the vial in a sonicator water bath and sonicate

until the solution is clear.[1][7] This may take several minutes. Gentle heating can also aid

dissolution, but care should be taken to avoid degradation.[1]

Verification and Storage:

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

Label the vial clearly with the compound name, concentration, solvent, preparation date,

and initials of the preparer.

For long-term storage, the stock solution should be stored at -80°C, which allows for

stability for up to 6 months.[1][7] For short-term storage, -20°C is suitable for up to 1

month.[1][7]

It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1]

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for N-Desmethyl Imatinib-d8 Stock Solution Preparation

Preparation

Dissolution

Final Steps & Storage
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Weigh N-Desmethyl Imatinib-d8 Powder

Transfer Powder to Amber Vial

Add Calculated Volume of DMSO

Vortex and Sonicate Until Dissolved

Visually Inspect for Clarity

Label Vial Appropriately

Aliquot for Single Use

Store at -80°C (Long-term) or -20°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for preparing the N-Desmethyl Imatinib-d8 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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